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Compound of Interest

Compound Name: JNJ-39758979 dihydrochloride

Cat. No.: B608215 Get Quote

Essential Safety and Handling Guide for JNJ-
39758979 Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

JNJ-39758979 dihydrochloride, a high-affinity and selective histamine H4 receptor

antagonist. Given the potent nature of this compound, strict adherence to these procedures is

paramount to ensure personnel safety and prevent contamination. The following protocols are

based on best practices for handling High Potency Active Pharmaceutical Ingredients (HPAPIs)

in a laboratory setting.

Hazard Identification and Risk Assessment
JNJ-39758979 dihydrochloride is a potent pharmacological agent intended for laboratory

research use only.[1][2][3][4] While a specific Safety Data Sheet (SDS) with detailed

toxicological data is not readily available, its high affinity as a receptor antagonist necessitates

handling it as a potentially hazardous compound. The primary risks are associated with

inhalation of airborne particles and skin contact.

Key Physicochemical and Biological Data:
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Property Value Source

Molecular Weight 294.22 g/mol [3]

Formula C₁₁H₁₉N₅·2HCl [3]

Purity ≥98% [1][3]

Solubility
Soluble to 100 mM in water

and DMSO
[3]

Storage Desiccate at room temperature [1][3]

Biological Activity
High-affinity histamine H4

antagonist (Ki = 12.5 nM)
[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to create a barrier between the researcher and

the compound. The following table outlines the minimum required PPE.
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PPE Category Specification Rationale

Hand Protection

Double-gloving with nitrile

gloves tested for

chemotherapy drug resistance

(e.g., ASTM D6978).

Prevents skin contact and

absorption. Double-gloving

provides an extra layer of

protection.

Body Protection

Disposable, low-linting coverall

(e.g., Tyvek®) with elastic

cuffs.

Provides full-body protection

from particulate contamination.

Respiratory Protection

A properly fitted N95 respirator

is the minimum requirement.

For higher-risk operations

(e.g., weighing, preparing

concentrated solutions), a

Powered Air-Purifying

Respirator (PAPR) is

recommended.

Protects against inhalation of

fine particles. Surgical masks

are not sufficient.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects eyes from splashes

and airborne particles.

Foot Protection

Disposable shoe covers worn

over laboratory-appropriate

closed-toe shoes.

Prevents the spread of

contamination outside of the

designated handling area.

Engineering Controls and Safe Handling Procedures
Engineering controls are the primary means of minimizing exposure. All handling of JNJ-
39758979 dihydrochloride powder should be performed within a certified chemical fume hood

or, preferably, a containment glove box to prevent the generation of airborne dust.

Step-by-Step Handling Protocol:

Preparation:

Designate a specific area for handling the compound.
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Ensure all necessary equipment (e.g., analytical balance, spatulas, weighing paper,

solvent, vortex mixer) is placed inside the containment unit before starting.

Don all required PPE as outlined in the table above.

Weighing and Reconstitution:

Carefully weigh the desired amount of JNJ-39758979 dihydrochloride on weighing paper

using anti-static techniques.

To reconstitute, add the solvent to the vial containing the compound. Do not add the

powder to the solvent to minimize dust formation.

Cap the vial securely and mix gently using a vortex mixer until fully dissolved.

Post-Handling:

Wipe down all surfaces within the containment unit with an appropriate deactivating agent

(e.g., 70% ethanol), followed by a cleaning agent.

Carefully doff PPE, starting with the outer gloves, in a manner that avoids self-

contamination.

Dispose of all contaminated materials as outlined in the disposal plan.

Wash hands thoroughly with soap and water after completing the procedure.

Disposal Plan
All waste generated from handling JNJ-39758979 dihydrochloride must be treated as

hazardous chemical waste.
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Waste Stream Disposal Procedure

Solid Waste

All contaminated solid materials (e.g., gloves,

coveralls, weighing paper, vials) must be

collected in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste

Unused solutions and contaminated solvents

should be collected in a separate, labeled

hazardous liquid waste container. Do not pour

down the drain.

Final Disposal

All hazardous waste must be disposed of

through the institution's environmental health

and safety office, typically via incineration.

Emergency Procedures
In case of accidental exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Flush eyes with a gentle stream of water for at least 15 minutes, holding the

eyelids open.

Inhalation: Move to fresh air immediately.

Ingestion: Do not induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention and provide details of the

compound.

Workflow for Safe Handling of JNJ-39758979
Dihydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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